methyl 4-[(1Z)-[(4H-1,2,4-triazol-4-yl)imino]methyl]benzoate

Specification

• CAS No.: 305353-82-6
• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.227
• IUPAC Name: methyl 4-[(Z)-1,2,4-triazol-4-yliminomethyl]benzoate
• Standard InChI: InChI=1S/C11H10N4O2/c1-17-11(16)10-4-2-9(3-5-10)6-14-15-7-12-13-8-15/h2-8H,1H3/b14-6-
• Standard InChI Key: WISOKZZHJRDWDF-MKMNVTDBSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C=NN2C=NN=C2

Introduction

Synthesis of 1,2,4-Triazole Derivatives

The synthesis of 1,2,4-triazole derivatives often involves the reaction of hydrazine or its derivatives with various organic compounds. For instance, the synthesis of substituted 1,2,4-triazoles can be achieved through the condensation of hydrazine with aldehydes or ketones in the presence of an acid catalyst.

Synthesis Steps:

• Starting Materials: Hydrazine or its derivatives, aldehydes or ketones.

• Reaction Conditions: Acidic medium, reflux conditions.

• Product Formation: Formation of the 1,2,4-triazole ring.

Characterization of 1,2,4-Triazole Derivatives

Characterization of these compounds typically involves spectroscopic techniques such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data:

• IR Spectroscopy: Peaks corresponding to C=N, C-N, and N-H bonds are common.

• NMR Spectroscopy: Signals for aromatic protons and the imino group are typically observed.

• MS Spectroscopy: Molecular ion peaks confirm the molecular weight.

Biological Activities of 1,2,4-Triazole Derivatives

1,2,4-Triazole derivatives have been studied for their antimicrobial, anticancer, and antiviral activities. These compounds often exhibit promising results in biological assays due to their ability to interact with biological targets.

Biological Activities:

• Antimicrobial Activity: Effective against both Gram-positive and Gram-negative bacteria.

• Anticancer Activity: Some derivatives show cytotoxic effects on cancer cell lines.

• Antiviral Activity: Potential inhibitors of viral replication.